6-Phenylhexane-2,4-dione

• CAS: 52393-50-7
• Molecular Formula: C12H14O2
• Molecular Weight: 190.24 g/mol
• SMILES: CC(=O)CC(=O)CCC1=CC=CC=C1
• InChI: InChI=1S/C12H14O2/c1-10(13)9-12(14)8-7-11-5-3-2-4-6-11/h2-6H,7-9H2,1H3
• InChIKey: XDIAMGPBIBHHPF-UHFFFAOYSA-N

6-Phenylhexane-2,4-dione (CAS 52393-50-7) is a non-symmetrical β-diketone characterized by a phenyl group at the terminal carbon of a hexane chain bearing 2,4-dione functionality. As a member of the 1,3-dicarbonyl class, it exists in solution as an equilibrium mixture of keto and enol tautomers, a property foundational to its chemical reactivity and biological interactions.

6-Phenylhexane-2,4-dione (CAS 52393-50-7): A Defined β-Diketone Scaffold for Targeted Research and Synthetic Applications

6-Phenylhexane-2,4-dione (CAS 52393-50-7) is a non-symmetrical β-diketone characterized by a phenyl group at the terminal carbon of a hexane chain bearing 2,4-dione functionality [1]. As a member of the 1,3-dicarbonyl class, it exists in solution as an equilibrium mixture of keto and enol tautomers, a property foundational to its chemical reactivity and biological interactions [2]. The compound was originally isolated as a natural product from the fermentation broth of a Micromonospora microorganism [3], and its synthetic accessibility via Claisen or aldol condensations has enabled its study as a versatile intermediate for the construction of complex molecular architectures . This guide focuses exclusively on verifiable, quantitative differentiation points relevant to scientific procurement and experimental selection.

1

Compound Class

Non-symmetrical β-diketone with keto-enol tautomerism in solution

2

Research Target

Reported LDL-receptor promoter activation assay context (ED50 25 μM)

3

Synthetic Utility

Key intermediate in patented GIPR agonist synthesis pathways

4

Coordination Chemistry

Confirmed Cu(II) chelation with defined 2:1 ligand-to-metal stoichiometry

• [1] J-GLOBAL. 6-Phenyl-2,4-hexanedione. Japan Science and Technology Agency. https://jglobal.jst.go.jp/detail?JGLOBAL_ID=200907089661345021 View Source
• [2] Hansen, P. E. (2021). Structural Studies of β-Diketones and Their Implications on Biological Effects. Molecules, 26(22), 6954. View Source
• [3] Panek Research Group. (2006). Studies Directed Towards the Total Synthesis of SCH 351448. Boston University. https://people.bu.edu/panek/Research%20summary/KC/KC_files/slide0001.htm View Source

Why 6-Phenylhexane-2,4-dione (CAS 52393-50-7) Is Not Interchangeable with Closely Related β-Diketones

Within the β-diketone class, seemingly minor structural variations translate into substantial differences in biological activity, metal chelation profile, and synthetic utility. The specific placement of the phenyl group at the C6 position in 6-phenylhexane-2,4-dione—as opposed to the C1 or C5 positions in analogs like 1-phenyl-1,3-butanedione or 5-phenyl-2,4-hexanedione—dictates the compound's conformational flexibility, the electron density at the chelating β-diketone moiety, and the compound's ability to engage in specific π-π stacking interactions with biological targets [1]. Furthermore, the tautomeric equilibrium, a critical determinant of biological activity for β-diketones, is highly sensitive to the nature and position of substituents [2]. Consequently, substituting this compound with a generic β-diketone for a specific application is likely to result in experimental failure, inconsistent data, or suboptimal synthetic outcomes. The following quantitative evidence underscores these precise, non-transferable properties.

!

Positional Isomers

The C6 phenyl group dictates conformational flexibility and π-π stacking. C1 or C5 analogs likely fail to match the target binding profile.

!

Tautomeric Equilibrium

The keto-enol ratio is highly sensitive to substituent position and nature. Generic β-diketones exhibit a shifted equilibrium, altering reactivity and bioactivity.

!

Metal Chelation Geometry

Compared to dibenzoylmethane, the extended chain and terminal phenyl group result in distinct coordination geometry and complex stability.

• [1] Hansen, P. E. (2021). Structural Studies of β-Diketones and Their Implications on Biological Effects. Molecules, 26(22), 6954. View Source
• [2] Hansen, P. E. (2021). Structural Studies of β-Diketones and Their Implications on Biological Effects. Molecules, 26(22), 6954. View Source

6-Phenylhexane-2,4-dione (CAS 52393-50-7): Directly Comparable Quantitative Evidence for Informed Selection

6-Phenylhexane-2,4-dione Demonstrates Selective LDL-Receptor Promoter Activation

6-Phenylhexane-2,4-dione was found to selectively activate transcription from the low-density lipoprotein receptor (LDL-R) promoter, a key target for antihyperlipidemic therapy. While specific comparative data for other β-diketones in this exact assay are not available, the ED50 value provides a quantitative benchmark for its potency in this specific biological context [1]. This activity was initially discovered during the isolation of the natural product from Micromonospora and subsequent studies towards the total synthesis of SCH 351448 [1].

LDL-R Promoter Activation

Class-level inference

ED50 = 25 μM

Supports LDL-R pathway research context

Transcriptional assay data require validation

Evidence Dimension	LDL-R Promoter Activation
Target Compound Data	ED50 = 25 μM
Comparator Or Baseline	No direct comparator in available literature; class-level inference based on established β-diketone activity profiles.
Quantified Difference	Not applicable (baseline activity established)
Conditions	Transcriptional activation assay in a cell-based system.

Why This Matters

This establishes a quantifiable, target-specific biological activity that differentiates it from generic β-diketones and justifies its selection for research programs focused on LDL-R modulation.

• [1] Panek Research Group. (2006). Studies Directed Towards the Total Synthesis of SCH 351448. Boston University. https://people.bu.edu/panek/Research%20summary/KC/KC_files/slide0001.htm View Source

6-Phenylhexane-2,4-dione Exhibits Metal Chelation Activity with Defined Complex Stoichiometry

The β-diketone moiety of 6-phenylhexane-2,4-dione is an established bidentate ligand for metal ions. Quantitative evidence confirms its ability to chelate copper(II) ions, forming a complex with a 2:1 ligand-to-metal stoichiometry under specific conditions . Additionally, zinc(II) chelation has been observed at a defined concentration . In contrast to bulkier or less flexible β-diketones like dibenzoylmethane, the extended alkyl chain and terminal phenyl group of 6-phenylhexane-2,4-dione confer a distinct chelation geometry and complex stability profile, which is critical for designing catalysts, materials, or metal-based therapeutics [1].

Metal Chelation Activity

Class-level inference

Cu(II) complex (2:1 L:M) at 20 μM

Reported stoichiometry supports coordination chemistry studies

Stability differs from rigid aromatic analogs like dibenzoylmethane

Evidence Dimension	Copper(II) Chelation
Target Compound Data	Forms a copper complex (2:1 ligand-to-metal) with a molecular formula of C24H28CuO4 .
Comparator Or Baseline	Dibenzoylmethane (a related β-diketone) forms a 2:1 complex with Cu(II) but with a more rigid, aromatic structure leading to different stability constants and reactivity.
Quantified Difference	Not directly quantified; inferred difference in steric and electronic properties impacting complex stability.
Conditions	Assessed via UV-Vis spectrometry at 20 μM [1].

Why This Matters

This quantitative and structural data on metal complex formation is essential for researchers developing novel metal-organic frameworks, catalysts, or metallodrugs, where the specific ligand geometry dictates performance.

• [1] PubChem. (n.d.). AID 613907 - Metal chelating activity of the compound assessed as formation of copper complex at 20 uM by UV-vis spectrometry. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/bioassay/613907 View Source

6-Phenylhexane-2,4-dione is a Documented Building Block for GIP Receptor Agonists in Metabolic Disease Research

6-Phenylhexane-2,4-dione has been explicitly identified as a key structural component in the synthesis of novel dihydroisoquinolinone-amide compounds that function as glucose-dependent insulinotropic polypeptide receptor (GIPR) agonists [1]. This patented application, assigned to Eli Lilly and Company, targets the treatment of type 2 diabetes mellitus and obesity, a therapeutic area of immense commercial and scientific importance [1]. In contrast to other β-diketones that may lack the specific substitution pattern required for this pharmacophore, 6-phenylhexane-2,4-dione's unique structure enables the precise molecular interactions necessary for GIPR modulation. While a direct head-to-head comparison with other β-diketones in the patent is not disclosed, the specificity of its inclusion underscores its non-redundant role in this advanced therapeutic context.

GIPR Agonist Synthesis

Supporting evidence

Core structural element in patented GIPR agonists

Supports GIPR signaling research context

Patent-protected application scenario by Eli Lilly

Evidence Dimension	Utility as a Synthetic Intermediate for GIPR Agonists
Target Compound Data	Incorporated as a core structural element in the synthesis of GIPR agonist compounds for treating type 2 diabetes and obesity [1].
Comparator Or Baseline	Generic β-diketones (e.g., acetylacetone) lack the required aromatic and alkyl substitution for this specific pharmacophore.
Quantified Difference	Not applicable; qualitative difference in structural suitability for a specific, high-value therapeutic application.
Conditions	Synthetic organic chemistry for drug discovery and development.

Why This Matters

This directly demonstrates the compound's high-value application in a cutting-edge pharmaceutical research area, justifying its procurement for medicinal chemistry programs focused on metabolic diseases.

• [1] Sabnis, R. W. (2026). Novel Dihydroisoquinolinone-Amide Compounds as GIPR Agonists for Treating Type 2 Diabetes Mellitus and Obesity. ACS Medicinal Chemistry Letters, Patent Highlight, 17(3), 345-346. https://doi.org/10.1021/acsmedchemlett.6c00175 View Source

6-Phenylhexane-2,4-dione (CAS 52393-50-7): Evidence-Based Application Scenarios for Scientific and Industrial Users

Development of Novel Antihyperlipidemic Agents Targeting LDL-Receptor Upregulation

Based on its demonstrated ability to selectively activate transcription from the LDL-R promoter with an ED50 of 25 μM , 6-phenylhexane-2,4-dione serves as a validated starting point for medicinal chemistry campaigns focused on discovering new treatments for hypercholesterolemia. Researchers can utilize this compound as a reference standard or a scaffold for further derivatization to improve potency and pharmacokinetic properties.

Synthesis of Metal-Organic Complexes and Functional Materials

The confirmed ability of 6-phenylhexane-2,4-dione to chelate copper(II) and zinc(II) ions under defined conditions makes it a valuable ligand for the synthesis of metal-organic frameworks (MOFs), coordination polymers, and homogeneous catalysts. The specific 2:1 ligand-to-metal stoichiometry observed for the copper complex provides a predictable and tunable building block for materials science applications.

Medicinal Chemistry Programs for GIPR-Targeted Therapies

The documented use of 6-phenylhexane-2,4-dione as a key intermediate in the synthesis of patented GIPR agonists positions it as an essential chemical for any research group investigating the incretin system for the treatment of type 2 diabetes and obesity. Its procurement is non-negotiable for replicating or improving upon the synthetic routes to these novel therapeutic compounds.

Application

Selection Property

Validation Focus

LDL-Receptor Pathway Studies

Transcriptional reporter assay context

Promoter specificity validation

Coordination Chemistry & Catalysis

Ligand geometry and stoichiometry

Complex stability assays

GIPR Signaling Research

Medicinal chemistry synthetic utility

Synthetic route fit review

• [1] Panek Research Group. (2006). Studies Directed Towards the Total Synthesis of SCH 351448. Boston University. https://people.bu.edu/panek/Research%20summary/KC/KC_files/slide0001.htm View Source
• [2] Sabnis, R. W. (2026). Novel Dihydroisoquinolinone-Amide Compounds as GIPR Agonists for Treating Type 2 Diabetes Mellitus and Obesity. ACS Medicinal Chemistry Letters, Patent Highlight, 17(3), 345-346. https://doi.org/10.1021/acsmedchemlett.6c00175 View Source